Cas no 875653-45-5 (1-(6-chloropyridin-2-yl)methyl-1,2-dihydropyridin-2-one)

• Product Name: 1-(6-chloropyridin-2-yl)methyl-1,2-dihydropyridin-2-one
• CAS No: 875653-45-5
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 4273829
• PubChem ID: 57425780
• Update Time: 2025-08-05

1-(6-chloropyridin-2-yl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 1-[(6-chloro-2-pyridinyl)methyl]-
• 1-[(6-chloro-2-pyridinyl)methyl]-2(1H)-Pyridinone
• 1-(6-chloropyridin-2-yl)methyl-1,2-dihydropyridin-2-one
• DA-01770
• AKOS017792973
• SCHEMBL1243312
• 1-[(6-chloropyridin-2-yl)methyl]pyridin-2(1H)-one
• FKAQSJJYGMFATB-UHFFFAOYSA-N
• 875653-45-5

• Inchi： 1S/C11H9ClN2O/c12-10-5-3-4-9(13-10)8-14-7-2-1-6-11(14)15/h1-7H,8H2
• InChI Key： FKAQSJJYGMFATB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=NC(Cl)=CC=C2)C=CC=C1

Computed Properties

• Exact Mass: 220.0403406Da
• Monoisotopic Mass: 220.0403406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.2Ų

Additional information on 1-(6-chloropyridin-2-yl)methyl-1,2-dihydropyridin-2-one

Introduction to 1-(6-chloropyridin-2-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 875653-45-5)

1-(6-chloropyridin-2-yl)methyl-1,2-dihydropyridin-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 875653-45-5, this compound represents a promising candidate for further research and development, particularly in the context of drug discovery and molecular medicine. The presence of both a dihydropyridinone core and a chlorinated pyridine substituent suggests a rich chemical space for functionalization and interaction with biological targets.

The compound's structure, featuring a 1,2-dihydropyridin-2-one scaffold, is reminiscent of well-known pharmacophores that have been extensively studied for their therapeutic potential. Dihydropyridines are well-documented for their role in calcium channel modulation, making them relevant in cardiovascular applications. However, the introduction of a 6-chloropyridin-2-ylmethyl group adds an additional layer of complexity, which may influence its pharmacokinetic and pharmacodynamic properties. This modification could potentially enhance binding affinity or alter metabolic pathways, opening new avenues for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of such compounds with biological receptors with greater accuracy. The 1-(6-chloropyridin-2-yl)methyl moiety, in particular, has been hypothesized to engage in hydrogen bonding or π-stacking interactions with protein targets, which could be leveraged to design molecules with improved selectivity and efficacy. Such insights are critical for optimizing lead compounds during the drug discovery process.

In the context of modern medicinal chemistry, the synthesis of 1-(6-chloropyridin-2-yl)methyl-1,2-dihydropyridin-2-one presents both challenges and opportunities. The dihydropyridinone ring can be synthesized through various methodologies, including cyclocondensation reactions or transition-metal-catalyzed processes. The chlorination step at the pyridine ring is another critical aspect that requires careful optimization to ensure regioselectivity and yield. Recent studies have highlighted the use of catalytic systems that minimize side reactions, thereby improving overall efficiency.

The potential applications of this compound are broad and span multiple therapeutic areas. For instance, derivatives of dihydropyridines have shown promise in treating neurological disorders by modulating ion channel activity. The chloropyridine substituent may enhance blood-brain barrier penetration or alter receptor binding profiles, making it an attractive scaffold for central nervous system (CNS) drugs. Additionally, the compound's structural features could make it a viable candidate for antiviral or anti-inflammatory therapies, where precise molecular interactions are crucial.

Current research is also exploring the role of 1-(6-chloropyridin-2-yl)methyl groups in modulating enzyme activity. Pyridine derivatives are known to interact with various enzymes, including kinases and phosphodiesterases, which play key roles in cellular signaling pathways. By fine-tuning the substitution pattern on the pyridine ring, researchers aim to develop molecules that can selectively inhibit target enzymes without affecting off-target proteins. This approach is particularly relevant in oncology and metabolic diseases where enzyme dysregulation is a hallmark.

The synthesis and characterization of 1-(6-chloropyridin-2-yl)methyl-1,2-dihydropyridin-2-one have been facilitated by advances in synthetic techniques such as flow chemistry and microwave-assisted reactions. These methods not only improve reaction times but also enhance scalability, which is essential for moving from laboratory-scale synthesis to industrial production. Furthermore, spectroscopic techniques like NMR and mass spectrometry have been instrumental in confirming the structural integrity of the compound at various stages of synthesis.

From a computational perspective, virtual screening has become an indispensable tool for identifying potential hits among large libraries of compounds. The 3D structure of 1-(6-chloropyridin-2-yl)methyl-1,2-dihydropyridin-2-one has been used in docking studies to predict its binding mode to various protein targets. These studies have provided valuable insights into how modifications at different positions on the molecule could improve its affinity for biological receptors. Such data-driven approaches are accelerating the pace of drug discovery by reducing reliance on trial-and-error experimentation.

The environmental impact of synthesizing complex organic molecules is another consideration that has gained prominence in recent years. Green chemistry principles advocate for sustainable practices that minimize waste and hazardous byproducts. In the case of 1-(6-chloropyridin-2-yl)methyl-1,2-dihydropyridin-2-one, efforts are being made to develop synthetic routes that employ renewable feedstocks and energy-efficient processes. Such initiatives align with global efforts to promote sustainable pharmaceutical manufacturing.

Future directions for research on this compound include exploring its role in epigenetic modulation. Pyridine-based molecules have been increasingly studied for their ability to influence epigenetic mechanisms such as histone deacetylation and DNA methylation. The unique structural features of 1-(6-chloropyridin-2-yl)methyl groups may enable it to interact with epigenetic enzymes in novel ways, potentially leading to breakthroughs in treating diseases associated with epigenetic dysregulation.

In summary,1-(6-chloropyridin-2-yl)methyl groups offer a versatile scaffold for designing molecules with diverse biological activities,875653 as highlighted by recent research findings,CAS no 875653455, continues to be an area of active investigation,dihydropyridinone core, provides a foundation for further exploration,drug discovery process, promising applications across multiple therapeutic domains,medicinal chemistry, remains at forefront innovation,potential biological activities, underscores importance continued study,synthetic methodologies, will shape future developments,biological targets, offers exciting opportunities,pharmacological applications, will likely expand over time.